Cas no 131215-94-6 (1-Tetradecanol, 14-mercapto-)

• Product Name: 1-Tetradecanol, 14-mercapto-
• CAS No: 131215-94-6
• MF: C₁₄H₃₀OS
• MW: 246.45240354538
• CID: 1228202
• PubChem ID: 21676849
• Update Time: 2025-04-20

1-Tetradecanol, 14-mercapto- Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecanol, 14-mercapto-
• 14-sulfanyltetradecan-1-ol
• 131215-94-6
• DTXSID20616768
• SCHEMBL2118586

• Inchi： 1S/C14H30OS/c15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16/h15-16H,1-14H2
• InChI Key： KIQDSYRSJKCHCM-UHFFFAOYSA-N
• SMILES： SCCCCCCCCCCCCCCO

Computed Properties

• Exact Mass: 246.2019
• Monoisotopic Mass: 246.20173675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 13
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 20.23